N-(4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide

• IUPAC Name: N-[4-(pyridin-2-ylmethylsulfamoyl)phenyl]piperidine-1-carboxamide
• InChI: InChI=1S/C18H22N4O3S/c23-18(22-12-4-1-5-13-22)21-15-7-9-17(10-8-15)26(24,25)20-14-16-6-2-3-11-19-16/h2-3,6-11,20H,1,4-5,12-14H2,(H,21,23)
• InChI Key: XDINYLPRHSTTFY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NCC3=CC=CC=N3
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol

Description

N-(4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide, also known as NPS 2143, is a small molecule inhibitor that targets the calcium-sensing receptor (CaSR). The CaSR is a G protein-coupled receptor that is expressed in various tissues, including the parathyroid gland, kidney, and bone. NPS 2143 has been extensively studied for its potential therapeutic applications in various diseases, including osteoporosis, hyperparathyroidism, and cancer.

Mechanism of Action

N-(4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide 2143 works by binding to the extracellular domain of the CaSR, leading to a conformational change in the receptor. This change inhibits the receptor's ability to activate downstream signaling pathways, resulting in a decrease in parathyroid hormone secretion and calcium excretion in the urine.
Biochemical and Physiological Effects
N-(4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide 2143 has been shown to effectively reduce serum calcium levels in preclinical studies. This makes it a potential therapeutic option for the treatment of hypercalcemia associated with various diseases, including cancer.

Advantages and Limitations for Lab Experiments

N-(4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide 2143 has been shown to have high selectivity for the CaSR, making it a useful tool for studying the role of the receptor in various physiological processes. However, N-(4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide 2143 has a relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for the study of N-(4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide 2143. One potential direction is the development of more potent and selective CaSR inhibitors. Another potential direction is the investigation of N-(4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide 2143's potential therapeutic applications in other diseases, such as cancer. Additionally, further research is needed to fully understand the mechanisms underlying N-(4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide 2143's effects on calcium homeostasis.

Synthesis Methods

N-(4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide 2143 can be synthesized using a multi-step synthetic route. The synthesis involves the reaction of 4-aminobenzenesulfonyl chloride with 2-pyridinemethanol to form 4-[(2-pyridinylmethyl)amino]benzenesulfonyl chloride. The resulting intermediate is then reacted with piperidinecarboxylic acid to form N-(4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide 2143.

Scientific Research Applications

N-(4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide 2143 has been extensively studied for its potential therapeutic applications. In preclinical studies, N-(4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide 2143 has been shown to effectively inhibit the CaSR, leading to a decrease in parathyroid hormone secretion and calcium excretion in the urine. This makes N-(4-{[(2-pyridinylmethyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide 2143 a potential therapeutic option for the treatment of hyperparathyroidism and osteoporosis.